2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid

• IUPAC Name: 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H10BrNO4/c15-11-4-2-1-3-9(11)13(18)16-12-6-5-8(17)7-10(12)14(19)20/h1-7,17H,(H,16,18)(H,19,20)
• InChI Key: WHFFXBLUEGUSCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)O)C(=O)O)Br
• Molecular Formula: C14H10BrNO4
• Molecular Weight: 336.14 g/mol

Description

2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid, also known as BBABA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBABA is a derivative of salicylic acid and has been shown to have various biochemical and physiological effects. In

Mechanism of Action

2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid also has antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and to inhibit the growth of cancer cells in vitro. 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has also been extensively studied, and its effects are well-characterized. However, 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has some limitations for lab experiments. It is relatively expensive, and its effects may vary depending on the specific experimental conditions.

Future Directions

There are several future directions for the study of 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid. One area of research is the development of 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid derivatives with improved potency and selectivity for COX-2 inhibition. Another area of research is the investigation of 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid's potential as a chemotherapeutic agent for the treatment of cancer. Additionally, the use of 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid in combination with other drugs or therapies may enhance its effects and improve its clinical utility.

Synthesis Methods

2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid can be synthesized through a multistep process involving the reaction of 2-bromoaniline with ethyl acetoacetate, followed by the hydrolysis of the resulting ethyl 2-(2-bromobenzoyl)acetate. The final step involves the reaction of the resulting 2-(2-bromobenzoyl)acetic acid with salicylic acid to form 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid.

Scientific Research Applications

2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, analgesic, and antioxidant properties. 2-[(2-bromobenzoyl)amino]-5-hydroxybenzoic acid has also been shown to inhibit the growth of cancer cells and has potential as a chemotherapeutic agent.